Cas no 923067-44-1 (3-(2-hydroxyethyl)-1-(1H-indol-3-yl)urea)

• Product Name: 3-(2-hydroxyethyl)-1-(1H-indol-3-yl)urea
• CAS No: 923067-44-1
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 5498130
• Update Time: 2025-10-28

3-(2-hydroxyethyl)-1-(1H-indol-3-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxyethyl)-3-(1H-indol-3-yl)urea
• 3-(2-hydroxyethyl)-1-(1H-indol-3-yl)urea

• Inchi： 1S/C11H13N3O2/c15-6-5-12-11(16)14-10-7-13-9-4-2-1-3-8(9)10/h1-4,7,13,15H,5-6H2,(H2,12,14,16)
• InChI Key： NXYFEGVUWDPUAE-UHFFFAOYSA-N
• SMILES： N(CCO)C(NC1C2=C(NC=1)C=CC=C2)=O

Additional information on 3-(2-hydroxyethyl)-1-(1H-indol-3-yl)urea

Exploring the Properties and Applications of 3-(2-hydroxyethyl)-1-(1H-indol-3-yl)urea (CAS No. 923067-44-1)

3-(2-hydroxyethyl)-1-(1H-indol-3-yl)urea (CAS No. 923067-44-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique indole and urea functional groups, exhibits intriguing chemical properties that make it valuable for various applications. Researchers are particularly interested in its potential as a building block for drug discovery and its role in modulating biological pathways.

The compound's structure features a hydroxyethyl group attached to a urea linkage, which is further connected to an indole ring. This combination of functional groups contributes to its solubility in polar solvents and its ability to participate in hydrogen bonding, making it a versatile intermediate in synthetic chemistry. Recent studies have explored its utility in developing small-molecule inhibitors and biologically active compounds, aligning with the growing demand for novel therapeutic agents.

One of the most searched questions about 3-(2-hydroxyethyl)-1-(1H-indol-3-yl)urea relates to its synthetic pathways and scalability. Researchers and manufacturers often seek efficient methods to produce this compound, with a focus on green chemistry principles to minimize environmental impact. Additionally, its stability under various pH conditions and compatibility with common reagents are frequently discussed topics in academic forums and industry publications.

In the context of drug discovery, this compound has shown promise as a scaffold for designing molecules that target specific enzymes or receptors. Its indole moiety is particularly noteworthy, as it is a common feature in many natural products and pharmaceuticals. The integration of urea functionality further enhances its potential to interact with biological targets, making it a subject of ongoing research in medicinal chemistry.

Market trends indicate a rising interest in 3-(2-hydroxyethyl)-1-(1H-indol-3-yl)urea due to its applicability in high-throughput screening and fragment-based drug design. Companies specializing in custom synthesis and contract research often list this compound in their catalogs, catering to the needs of academic and industrial laboratories. Its role in advancing precision medicine and personalized therapeutics is also a hot topic, reflecting broader trends in the life sciences sector.

From a technical standpoint, the compound's spectroscopic properties, such as its NMR and mass spectra, are well-documented, aiding in its identification and purity assessment. Researchers emphasize the importance of quality control when working with this material, as impurities can significantly impact experimental outcomes. This aligns with the increasing focus on reproducibility and data integrity in scientific research.

In summary, 3-(2-hydroxyethyl)-1-(1H-indol-3-yl)urea (CAS No. 923067-44-1) is a multifaceted compound with broad relevance in pharmaceutical research and chemical synthesis. Its unique structural features and biological interactions continue to inspire innovation, making it a valuable asset for scientists exploring new frontiers in drug development and molecular design.